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Compound of Interest

2-Chloro-4-methylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1346457

Technical Support Center: 2-Chloro-4-
methylbenzenesulfonyl Chloride

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with 2-
chloro-4-methylbenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-chloro-4-methylbenzenesulfonyl
chloride?

Al: 2-chloro-4-methylbenzenesulfonyl chloride is a corrosive substance that can cause
severe skin burns and serious eye damage.[1][2][3][4] It may also be harmful if swallowed or
inhaled, potentially causing irritation to the respiratory system.[2][5] The substance is also
known to be harmful to aquatic life.

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: Researchers must wear appropriate personal protective equipment, including chemical-
resistant gloves, protective clothing, and eye/face protection such as chemical safety goggles
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or a face shield.[1][2][6][7] In cases of insufficient ventilation, suitable respiratory protection
should also be used.[1][5][7]

Q3: How should I properly store 2-chloro-4-methylbenzenesulfonyl chloride?

A3: Store the chemical in a tightly closed container in a cool, well-ventilated area.[3][4] It should
be stored locked up and away from incompatible materials such as bases, amines, and
reducing agents.[1][7] The compound is sensitive to moisture and should be protected from it.

[8]
Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately remove all contaminated clothing and rinse the
affected area with plenty of water and soap.[1][6] For eye contact, rinse cautiously with water
for several minutes, removing contact lenses if present and easy to do, and continue rinsing.[1]
[6] In both instances, seek immediate medical attention.[1][6][7]

Q5: How should I handle a spill of 2-chloro-4-methylbenzenesulfonyl chloride?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing
appropriate PPE, contain the spill using an inert absorbent material like dry sand or earth.[3]
Do not allow the chemical to enter drains or waterways.[7] Collect the absorbed material into a
suitable container for disposal.[3]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Visible fumes or strong odor

during handling

Inadequate ventilation or

improper handling technique.

Immediately stop work and
move to a well-ventilated area.
If symptoms like respiratory
irritation occur, seek fresh air
and medical attention.[1][2]
Review and improve ventilation
in the work area. Always
handle the chemical in a fume
hood.

Skin irritation or redness after

handling

Accidental skin contact with

the chemical.

As a first aid measure,
immediately wash the affected
area with plenty of soap and
water.[6] Remove and launder
contaminated clothing before
reuse.[1] Seek medical advice

if irritation persists.

Crystallization of the solid

material in the container

The melting point of the
substance is near room

temperature.

2-chloro-4-
methylbenzenesulfonyl
chloride is a solid with a
relatively low melting point.[9]
Gentle warming may be
required to liquefy the material
for use. Ensure the container
is securely closed during

warming.

Unexpected reaction or fuming

upon addition to a solvent

Reaction with an incompatible

solvent (e.g., water, alcohols,

bases).

The substance is water-
reactive.[5] Ensure all solvents
and reagents are dry and
compatible before use.
Incompatible materials include
bases, amines, and reducing

agents.[7]
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Quantitative Data Summary

Property Value Source
Molecular Formula C7HeCIl202S [9][10]
Molecular Weight 225.09 g/mol [9][10]
Appearance Solid 9]
Melting Point 13-15°C (55 - 59 °F)

Boiling Point 251 - 252 °C (484 - 486 °F)

Density 1.384 g/mL at 25 °C (77 °F)

Experimental Workflow and Safety Precautions

Below is a diagram outlining the logical workflow for safely handling 2-chloro-4-

methylbenzenesulfonyl chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [handling and safety precautions for 2-chloro-4-
methylbenzenesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-4-methylbenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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